Cas no 1882181-15-8 (4-(Benzyloxy)-5-fluoro-2-methoxyaniline)

• Product Name: 4-(Benzyloxy)-5-fluoro-2-methoxyaniline
• CAS No: 1882181-15-8
• MF: C₁₄H₁₄FNO₂
• MW: 247.264867305756
• CID: 5736780
• PubChem ID: 107259754
• Update Time: 2025-10-05

4-(Benzyloxy)-5-fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 1882181-15-8
• 4-(Benzyloxy)-5-fluoro-2-methoxyaniline
• EN300-1295616
• Benzenamine, 5-fluoro-2-methoxy-4-(phenylmethoxy)-

• Inchi： 1S/C14H14FNO2/c1-17-14-8-13(11(15)7-12(14)16)18-9-10-5-3-2-4-6-10/h2-8H,9,16H2,1H3
• InChI Key： MQGAPIUNUSQEOU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1OCC1C=CC=CC=1)OC)N

Computed Properties

• Exact Mass: 247.10085685g/mol
• Monoisotopic Mass: 247.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 407.4±40.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(Benzyloxy)-5-fluoro-2-methoxyaniline

4-(Benzyloxy)-5-fluoro-2-methoxyaniline (CAS No. 1882181-15-8): A Comprehensive Overview

The compound 4-(Benzyloxy)-5-fluoro-2-methoxyaniline (CAS No. 1882181-15-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of organic electronic devices, making it a subject of intense research interest.

The molecular structure of 4-(Benzyloxy)-5-fluoro-2-methoxyaniline consists of a benzene ring substituted with three distinct groups: a benzyloxy group at the 4-position, a fluoro group at the 5-position, and a methoxy group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications. The benzyloxy group introduces aromaticity and enhances the molecule's stability, while the fluoro and methoxy groups contribute to its electronic versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(Benzyloxy)-5-fluoro-2-methoxyaniline through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have improved the yield and purity of the compound, making it more accessible for large-scale applications. The synthesis process often involves multi-step reactions, where precise control over reaction conditions is essential to achieve the desired product.

In terms of applications, 4-(Benzyloxy)-5-fluoro-2-methoxyaniline has shown promise in the development of advanced materials. For instance, it has been used as a building block in the synthesis of high-performance polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it an ideal candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer backbones can significantly enhance charge transport properties.

Moreover, 4-(Benzyloxy)-5-fluoro-2-methoxyaniline has attracted attention in the pharmaceutical industry due to its potential as a lead compound in drug discovery. Its unique structure allows for modulation of pharmacokinetic properties, making it a valuable tool in designing drugs with improved bioavailability and efficacy. Researchers have explored its role in targeting specific biological pathways, particularly in oncology and neurodegenerative diseases.

The compound's electronic properties also make it suitable for use in sensors and biosensors. Its ability to interact with specific analytes through π-π stacking or hydrogen bonding has been leveraged to develop highly sensitive detection systems. Recent breakthroughs in nanotechnology have further expanded its applicability, with researchers integrating this compound into nanocomposites for enhanced sensing capabilities.

In conclusion, 4-(Benzyloxy)-5-fluoro-2-methoxyaniline (CAS No. 1882181-15-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing technological innovations.